![molecular formula C17H16ClN3O4S B2942512 methyl 3-carbamoyl-2-(2-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 886949-62-8](/img/structure/B2942512.png)
methyl 3-carbamoyl-2-(2-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a carbamoyl group, a chlorobenzamido group, and a carboxylate group. It also features a thieno[2,3-c]pyridine core, which is a bicyclic structure composed of a thiophene ring fused with a pyridine ring .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbamoyl, chlorobenzamido, and carboxylate groups, along with the thieno[2,3-c]pyridine core, would give this molecule a complex three-dimensional structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the carbamoyl group could potentially undergo reactions involving the carbonyl or the amine, and the chlorobenzamido group could participate in nucleophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar functional groups and the ability to form hydrogen bonds could impact its solubility in different solvents .Scientific Research Applications
Synthesis and Chemical Reactivity The synthesis and chemical reactivity of compounds related to Methyl 3-Carbamoyl-2-(2-Chlorobenzamido)-4,5-Dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate have been explored in various studies. These compounds are of interest due to their potential applications in medicinal chemistry and materials science. For instance, the synthesis of highly functionalized tetrahydropyridines through an expedient phosphine-catalyzed [4 + 2] annulation has been demonstrated, showcasing the reactivity of related structures (Zhu, Lan, & Kwon, 2003). Additionally, the exploration of novel methods for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids highlights the versatility of these heterocyclic frameworks (Santilli, Kim, & Wanser, 1971).
Antitumor Potential Significant research has focused on the antitumor potential of thieno[2,3-b]pyridine derivatives. A study on novel methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates revealed their promising antitumoral effects against triple negative breast cancer (TNBC) cell lines, highlighting the therapeutic potential of these compounds (Silva, Rebelo, Rodrigues, Xavier, Vasconcelos, & Queiroz, 2021).
Pharmacological Modulation Another area of interest is the pharmacological modulation of receptor activity. Compounds structurally related to this compound have been studied for their ability to modulate G protein-coupled receptors (GPCRs), illustrating the potential for developing novel allosteric modulators based on this scaffold (Valant, Felder, Sexton, & Christopoulos, 2012).
Brain-Specific Delivery Systems The investigation into brain-specific delivery systems for radiopharmaceuticals has also incorporated dihydropyridine carriers, demonstrating the utility of these compounds in enhancing brain uptake of therapeutic agents (Tedjamulia, Srivastava, & Knapp, 1985).
Future Directions
properties
IUPAC Name |
methyl 3-carbamoyl-2-[(2-chlorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O4S/c1-25-17(24)21-7-6-10-12(8-21)26-16(13(10)14(19)22)20-15(23)9-4-2-3-5-11(9)18/h2-5H,6-8H2,1H3,(H2,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKSDABXANGLWGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.